Cas no 2168409-87-6 (Methyl 2-(3-sulfamoylcyclopentyl)acetate)

• Product Name: Methyl 2-(3-sulfamoylcyclopentyl)acetate
• CAS No: 2168409-87-6
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 5655722
• PubChem ID: 165886715
• Update Time: 2025-05-25

Methyl 2-(3-sulfamoylcyclopentyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2168409-87-6
• methyl 2-(3-sulfamoylcyclopentyl)acetate
• EN300-27734046
• Methyl 2-(3-sulfamoylcyclopentyl)acetate

• Inchi： 1S/C8H15NO4S/c1-13-8(10)5-6-2-3-7(4-6)14(9,11)12/h6-7H,2-5H2,1H3,(H2,9,11,12)
• InChI Key： IFCNUKOHTQFMFB-UHFFFAOYSA-N
• SMILES： S(C1CCC(CC(=O)OC)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 221.07217913g/mol
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 94.8Ų

Additional information on Methyl 2-(3-sulfamoylcyclopentyl)acetate

Comprehensive Overview of Methyl 2-(3-sulfamoylcyclopentyl)acetate (CAS No. 2168409-87-6): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, Methyl 2-(3-sulfamoylcyclopentyl)acetate (CAS No. 2168409-87-6) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its cyclopentyl backbone and sulfamoyl functional group, serves as a critical intermediate in pharmaceutical synthesis and agrochemical research. Its ester moiety further enhances its reactivity, making it a valuable building block for drug discovery and fine chemical manufacturing. Researchers and industry professionals frequently search for "sulfamoylcyclopentyl derivatives" or "methyl acetate sulfonamides" to explore its potential in targeted therapies and sustainable chemistry.

The growing demand for high-purity intermediates like Methyl 2-(3-sulfamoylcyclopentyl)acetate aligns with trends in green chemistry and precision medicine. As environmental regulations tighten, synthetic routes for this compound are being optimized to reduce waste and energy consumption—addressing queries such as "eco-friendly synthesis of sulfamoyl compounds." Its role in peptide modification and enzyme inhibition studies also resonates with searches for "bioactive cyclopentyl analogs," highlighting its relevance in biopharmaceutical innovation.

Analytical data for CAS No. 2168409-87-6 reveals a balanced lipophilicity (logP) and solubility profile, enabling its use in formulation development. Recent publications emphasize its utility in designing CNS-targeting agents, linking to trending topics like "blood-brain barrier permeability enhancers." The compound’s stability under physiological conditions further supports its adoption in prodrug strategies, a hot topic in "drug delivery optimization" discussions.

From a commercial perspective, Methyl 2-(3-sulfamoylcyclopentyl)acetate is often sourced for custom synthesis projects, with suppliers highlighting its scalability and regulatory compliance. FAQs such as "safety data for sulfamoyl acetates" or "scaling cyclopentyl ester production" reflect user concerns about industrial applicability. Its compatibility with catalytic hydrogenation and microwave-assisted reactions positions it as a candidate for high-throughput screening platforms.

In conclusion, the intersection of structural novelty and functional adaptability makes Methyl 2-(3-sulfamoylcyclopentyl)acetate a compound of enduring interest. Whether investigating "structure-activity relationships" or "patent landscapes for sulfonamide esters," stakeholders across academia and industry will find this molecule indispensable for advancing next-generation therapeutics and material science innovations.